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Introduction

BCY17901 is a bicyclic peptide that demonstrates high affinity and specificity for the human
transferrin receptor 1 (TfR1).[1][2] This characteristic makes it an effective targeting ligand for
the delivery of therapeutic payloads, such as small interfering RNA (siRNA), to cells and tissues
that highly express TfR1, notably skeletal and cardiac muscles.[1][3] Conjugation of SiRNA to
BCY17901 facilitates receptor-mediated endocytosis, leading to potent and specific gene
silencing.[3] These application notes provide a detailed protocol for the use of BCY17901-
SiRNA conjugates in gene knockdown experiments.

Data Presentation

The following tables summarize the in vivo gene knockdown efficiency of a BCY17901-
conjugated siRNA targeting the Hprt gene in human TfR1 knock-in mice. Data is presented as
the percentage of target RNA level compared to a vehicle control (PBS-treated mice),
normalized to the housekeeping gene Gapdh.[4]
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Table 1: Dose-Dependent Knockdown of Hprt sSiRNA Conjugated to BCY17901 in Skeletal
Muscle and Heart[4]

Quadriceps Gastrocnemius Heart Knockdown
Dose (mg/kg)
Knockdown (%) Knockdown (%) (%)
1 ~85 ~80 ~90
3 ~60 ~55 ~70
10 ~30 ~25 ~40
30 ~15 ~10 ~20

Table 2: Knockdown of Hprt siRNA Conjugated to BCY17901 in Liver[4]

Dose (mg/kg) Liver Knockdown (%)
1 ~95
3 ~90
10 ~70
30 ~40

Experimental Protocols

This protocol describes the delivery of a pre-conjugated BCY17901-siRNA molecule into
cultured mammalian cells expressing the transferrin receptor 1. Unlike traditional SIRNA
transfection methods that require a separate transfection reagent, the BCY17901 peptide itself
acts as the delivery vehicle.

Materials:
o BCY17901-siRNA conjugate targeting the gene of interest
e Control (non-targeting) BCY17901-siRNA conjugate

o Mammalian cell line expressing TfR1 (e.g., myoblasts, cardiomyocytes)
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e Complete cell culture medium (e.g., DMEM with 10% FBS)
o Serum-free cell culture medium (e.g., Opti-MEM™)

o Phosphate-buffered saline (PBS)

o Multi-well tissue culture plates (e.qg., 24-well or 96-well)

o Reagents for downstream analysis (e.g., cell lysis buffer, reagents for RT-gPCR or Western
blotting)

Protocol for In Vitro Delivery of BCY17901-siRNA Conjugate:
o Cell Seeding:

o One day prior to transfection, seed the cells in a multi-well plate at a density that will result
in 50-70% confluency at the time of treatment. The optimal cell number will vary
depending on the cell line and plate format.

o Incubate the cells overnight under standard culture conditions (e.g., 37°C, 5% COz2).
e Preparation of BCY17901-siRNA Working Solution:
o On the day of transfection, thaw the BCY17901-siRNA conjugate on ice.

o Dilute the BCY17901-siRNA conjugate to the desired final concentration in serum-free
medium. It is recommended to perform a dose-response experiment to determine the
optimal concentration for your specific cell type and target gene. A starting range of 10-100
nM is suggested.

o Prepare a similar dilution of the control BCY17901-siRNA conjugate.
e Cell Treatment:
o Gently wash the cells once with pre-warmed PBS.

o Aspirate the PBS and replace it with the prepared BCY17901-siRNA working solution.
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o Incubate the cells with the conjugate for 4-6 hours under standard culture conditions.

e Post-Treatment Incubation:

o After the initial incubation, add an equal volume of complete culture medium (containing
serum) to each well. Do not remove the conjugate-containing medium.

o Alternatively, the conjugate-containing medium can be removed and replaced with fresh,
complete culture medium.

o Continue to incubate the cells for 24-72 hours to allow for gene knockdown. The optimal
incubation time will depend on the turnover rate of the target mRNA and protein.

e Analysis of Gene Knockdown:
o After the desired incubation period, harvest the cells.

o To assess mMRNA knockdown, extract total RNA and perform reverse transcription
guantitative PCR (RT-gPCR).

o To assess protein knockdown, lyse the cells and perform a Western blot analysis.
Cell Viability Assay (Optional but Recommended):

To assess the potential cytotoxicity of the BCY17901-siRNA conjugate, a cell viability assay
(e.g., MTS or MTT assay) can be performed in parallel with the knockdown experiment. Treat
cells with a range of conjugate concentrations and measure cell viability at 24-72 hours post-
treatment.

Visualizations
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Caption: Experimental workflow for BCY17901-siRNA mediated gene knockdown.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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